Cas no 3919-84-4 ((3-Phenyl-isoxazol-5-yl)-acetic acid)

(3-Phenyl-isoxazol-5-yl)-acetic acid structure
3919-84-4 structure
Product Name:(3-Phenyl-isoxazol-5-yl)-acetic acid
CAS No:3919-84-4
MF:C11H9NO3
MW:203.194062948227
CID:3159949
PubChem ID:1278801
Update Time:2025-04-21

(3-Phenyl-isoxazol-5-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Phenyl-isoxazol-5-yl)-acetic acid
    • 3-phenyl-5-isoxazoleacetic acid
    • SCHEMBL4142743
    • 3919-84-4
    • 2-(3-Phenylisoxazol-5-yl)acetic acid
    • Inchi: 1S/C11H9NO3/c13-11(14)7-9-6-10(12-15-9)8-4-2-1-3-5-8/h1-6H,7H2,(H,13,14)
    • InChI Key: KFCWSQHYEKCVRW-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)O)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 203.058243149Da
  • Monoisotopic Mass: 203.058243149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.3Ų
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